Cas no 937014-53-4 (4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester
• CAS No: 937014-53-4
• Molecular Formula: C₁₈H₂₇NO₅S
• Molecular Weight: 369.475684404373
• CID: 6616408
• PubChem ID: 58901876

4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester Properties

Names and Identifiers

• 4-(Toluene-4-sulfonyloxy)-azepane-1-carboxylic acid tert-butyl ester
• EN300-37152683
• PDYBFQJGNYALQV-UHFFFAOYSA-N
• tert-butyl 4-[(4-methylbenzenesulfonyl)oxy]azepane-1-carboxylate
• SCHEMBL5447212
• 937014-53-4

• InChIKey： PDYBFQJGNYALQV-UHFFFAOYSA-N
• Inchi： 1S/C18H27NO5S/c1-14-7-9-16(10-8-14)25(21,22)24-15-6-5-12-19(13-11-15)17(20)23-18(2,3)4/h7-10,15H,5-6,11-13H2,1-4H3
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 369.16099414g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 369.16099414g/mol
• Heavy Atom Count: 25
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters